2-Chloropyridine-d4

Specification

• CAS No.: 1001003-94-6
• Molecular Formula: C5H4ClN
• Molecular Weight: 117.57 g/mol
• IUPAC Name: 2-chloro-3,4,5,6-tetradeuteriopyridine
• Standard InChI: InChI=1S/C5H4ClN/c6-5-3-1-2-4-7-5/h1-4H/i1D,2D,3D,4D
• Standard InChI Key: OKDGRDCXVWSXDC-RHQRLBAQSA-N
• Isomeric SMILES: [2H]C1=C(C(=NC(=C1[2H])Cl)[2H])[2H]
• SMILES: C1=CC=NC(=C1)Cl
• Canonical SMILES: C1=CC=NC(=C1)Cl

Introduction

Overview of 2-Chloropyridine-d4

2-Chloropyridine-d4 is a deuterated form of 2-chloropyridine, a halogenated derivative of pyridine. Its chemical formula is $C_5H_4ClN$
, and it has a molecular weight of approximately 113.54 g/mol. The "d4" designation indicates that four hydrogen atoms in the molecule are replaced by deuterium, a heavier isotope of hydrogen. This modification is significant for applications in NMR spectroscopy and other analytical techniques where isotopic labeling can enhance the clarity of results.

Synthesis and Isotopic Labeling

The synthesis of 2-Chloropyridine-d4 typically involves the chlorination of pyridine followed by the substitution of hydrogen atoms with deuterium. This can be achieved through various chemical reactions, including:

• Electrophilic Aromatic Substitution: Chlorination of pyridine can be performed using chlorine gas or chlorinating agents under controlled conditions.

• Deuteration: The introduction of deuterium can be accomplished using deuterated reagents or through exchange reactions in a deuterated solvent.

Applications

2-Chloropyridine-d4 is utilized in various fields, including:

• Analytical Chemistry: As an internal standard in NMR spectroscopy to improve the accuracy of chemical analysis.

• Pharmaceutical Research: In the synthesis of pharmaceuticals where isotopic labeling is necessary for tracking metabolic pathways or understanding drug interactions.

• Agricultural Chemistry: It serves as an intermediate in the synthesis of agrochemicals, including fungicides and insecticides.

Biological Activity and Safety